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Compound of Interest

Compound Name: 10-Boc-SN-38

Cat. No.: B1684489 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of potent compounds like 10-Boc-SN-38, a protected form of the highly active

metabolite of Irinotecan, SN-38, is a critical component of laboratory safety and environmental

responsibility.[1][2][3] This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to ensure the safe management of this chemical

waste.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for 10-Boc-SN-38 is not readily available, the hazard

profile of its active counterpart, SN-38, necessitates a cautious approach. SN-38 is classified

as toxic if swallowed, causes skin and serious eye irritation, may cause respiratory irritation, is

suspected of causing genetic defects, and causes damage to organs through prolonged or

repeated exposure.[4] Therefore, all handling and disposal procedures for 10-Boc-SN-38
should be performed with the assumption that it carries similar risks.

Key Safety Precautions:

Ventilation: Handle 10-Boc-SN-38 in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dust and aerosols.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-

impermeable gloves, tightly fitting safety goggles, and a lab coat.[5] For situations with a risk

of dust generation, respiratory protection may be necessary.
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Avoid Contact: Prevent contact with skin and eyes.[5] In case of contact, immediately flush

the affected area with plenty of water and seek medical attention.[5]

Contaminated Clothing: Take off any contaminated clothing immediately.[5]

Ignition Sources: Keep away from all sources of ignition. Use non-sparking tools and

explosion-proof equipment where applicable.[5]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate: Evacuate non-essential personnel from the immediate area.[5]

Ventilate: Ensure adequate ventilation.[5]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to

enter drains or waterways.[4][5]

Collect: Carefully collect the spilled material using appropriate tools (e.g., spark-proof) and

place it into a suitable, closed, and labeled container for disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Disposal Procedures
The primary recommendation for the disposal of SN-38 and, by extension, 10-Boc-SN-38, is

through a licensed chemical destruction facility.[5]

Step-by-Step Disposal Protocol:

Segregation: Do not mix 10-Boc-SN-38 waste with other waste streams.

Containerization: Place all waste material, including empty containers and contaminated

articles, in a suitable, tightly closed, and clearly labeled container.[5] The label should identify

the contents as "Hazardous Chemical Waste: 10-Boc-SN-38."
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Storage: Store the waste container in a designated, secure, and well-ventilated area, away

from incompatible materials.[5]

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste disposal company. The recommended methods of destruction are

controlled incineration with flue gas scrubbing.[5]

Environmental Protection: Under no circumstances should 10-Boc-SN-38 or its containers

be disposed of in regular trash or discharged into sewer systems or the environment.[4][5]

Quantitative Data Summary
While specific quantitative data for 10-Boc-SN-38 is limited, the following table summarizes key

information for the related compound SN-38.

Property Data Reference

Chemical Formula C₂₂H₂₀N₂O₅ --INVALID-LINK--[4]

Molecular Weight 392.4 g/mol --INVALID-LINK--[4]

UN Number UN2811 --INVALID-LINK--[4]

Transport Hazard Class 6.1 (Toxic substances) --INVALID-LINK--[4]

Packing Group III --INVALID-LINK--[4]

Water Hazard Class
3 (Extremely hazardous for

water)
--INVALID-LINK--[4]

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols for the specific

chemical deactivation of 10-Boc-SN-38 in a laboratory setting. The recommended procedure is

to treat it as a hazardous chemical waste and transfer it to a specialized disposal facility.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 10-Boc-SN-38.
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Caption: Logical workflow for the proper disposal of 10-Boc-SN-38.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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